Cas no 15258-73-8 (2,6-Dichlorobenzyl alcohol)

• Product Name: 2,6-Dichlorobenzyl alcohol
• CAS No: 15258-73-8
• MF: C₇H₆Cl₂O
• MW: 177.027940273285
• MDL: MFCD00004609
• CID: 50063
• PubChem ID: 27156
• Update Time: 2025-05-20

2,6-Dichlorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichlorophenyl)methanol
• 2,6-dichloro-benzenemethanol
• 2,6-Dichlorobenzyl alcohol
• 2.6-Dichlorobenzylalcohol
• TIMTEC-BB SBB008039
• RARECHEM AL BD 0021
• 2,6-dichloro-benzylalcoho
• Benzyl alcohol, 2,6-dichloro-
• Benzenemethanol, 2,6-dichloro-
• 4047846
• ZERENEX E
• ZERENEX E/4047846
• 2,6-Dichlorobenzyl alcohol,99%
• 2,6-Dichlorobenzenemethanol
• 2,6-dcal
• 2,6-Dichlorobenzylalcohol
• Benzenemethanol, 2,6-dichloro- (9CI)
• (2,6-dichloro-phenyl)-methanol
• WKKHCCZLKYKUDN-UHFFFAOYSA-N
• (2,6-dichlorophenyl)methan-1-ol
• NSC215733
• PubChem14857
• 2,6-Dichlorophenyl methanol
• KSC493I7R
• RARECHE
• SCHEMBL110369
• CS-0157020
• NS00024967
• A809325
• AKOS000249370
• CK1136
• FT-0610601
• 1-BOC-4-([3-(MORPHOLIN-4-YL)-PROPYLAMINO]-METHYL)-PIPERIDINE
• EINECS 239-300-3
• J8KSU5EL67
• DTXSID30165075
• 15258-73-8
• 2,6-Dichlorobenzyl alcohol, 99%
• UNII-J8KSU5EL67
• D1747
• BRN 1938356
• AC-17026
• [2,6-bis(chloranyl)phenyl]methanol
• AM81458
• NSC-215733
• EN300-1263450
• SY004553
• W-108051
• NSC 215733
• MFCD00004609
• InChI=1/C7H6Cl2O/c8-6-2-1-3-7(9)5(6)4-10/h1-3,10H,4H
• (2,6-Dichlorophenyl)methanol #
• DB-015924
• DTXCID1087566
• STL456209
• Benzenemethanol, 2,6-dichloro-(9CI)

• MDL： MFCD00004609
• Inchi： 1S/C7H6Cl2O/c8-6-2-1-3-7(9)5(6)4-10/h1-3,10H,4H2
• InChI Key： WKKHCCZLKYKUDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CO)Cl
• BRN： 1938356

Computed Properties

• Exact Mass: 175.98000
• Monoisotopic Mass: 175.97957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.2970 (rough estimate)
• Melting Point: 97.0 to 99.0 deg-C
• Boiling Point: 268.4 ℃ at 760 mmHg
• Flash Point: 150℃/25mm
• Refractive Index: 1.5570 (estimate)
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• PSA: 20.23000
• LogP: 2.48570
• Solubility: Not determined

2,6-Dichlorobenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H402
• Warning Statement： P273-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：DO0900000
• Hazardous Material Identification：
• Safety Term：S24/25
• Packing Group：I; II; III
• Packing Group：I; II; III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,6-Dichlorobenzyl alcohol

Comprehensive Overview of 2,6-Dichlorobenzyl Alcohol (CAS No. 15258-73-8): Properties, Applications, and Industry Insights

2,6-Dichlorobenzyl alcohol (CAS No. 15258-73-8) is a chlorinated aromatic compound widely recognized for its antimicrobial and preservative properties. This white crystalline solid, with the molecular formula C₇H₆Cl₂O, has garnered significant attention in pharmaceutical, cosmetic, and industrial applications due to its efficacy against bacteria and fungi. As sustainability and green chemistry become focal points in modern research, the demand for efficient yet environmentally compatible compounds like 2,6-dichlorobenzyl alcohol continues to rise.

The compound’s mechanism of action involves disrupting microbial cell membranes, making it a popular choice in hand sanitizers, mouthwashes, and topical antiseptics. Recent studies highlight its synergy with other preservatives, addressing consumer concerns about antimicrobial resistance (AMR) and the need for broad-spectrum efficacy. Notably, its stability under varying pH conditions enhances its versatility in formulations, aligning with trends favoring multifunctional additives.

From a regulatory perspective, 2,6-dichlorobenzyl alcohol complies with stringent guidelines such as those set by the FDA and EMA, ensuring its safety in personal care products. Innovations in sustainable synthesis methods, including catalytic chlorination and solvent-free processes, further bolster its appeal. Researchers are also exploring its potential in biodegradable packaging coatings, responding to the global push for eco-friendly materials.

In the context of COVID-19, the emphasis on hygiene has amplified interest in antimicrobial agents. 2,6-Dichlorobenzyl alcohol has been studied for its virucidal properties, though current applications remain focused on bacterial and fungal control. Its low toxicity profile and compatibility with natural ingredients make it a candidate for clean-label formulations, a growing niche in cosmetics and pharmaceuticals.

Industry challenges include optimizing cost-effective production and addressing halogenated compound perceptions. However, advancements in green halogenation techniques and lifecycle assessments are mitigating these concerns. As markets prioritize safety and efficacy, 2,6-dichlorobenzyl alcohol stands out as a reliable intermediate with expanding applications in antimicrobial textiles and water treatment systems.

Future research may explore its role in nanotechnology-based delivery systems or biofilm prevention, areas of high interest in medical and industrial microbiology. With its balanced properties and adaptability, 2,6-dichlorobenzyl alcohol (CAS No. 15258-73-8) remains a cornerstone in the evolving landscape of functional additives.